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Efficacy of cis-11-Methyl-2-dodecenoic Acid: A
Review of Its Biological Role
A comprehensive review of scientific literature reveals that cis-11-Methyl-2-dodecenoic acid
is not recognized as a commercial insect attractant. Instead, this molecule functions as a

diffusible signal factor (DSF), a key component in quorum sensing for various bacteria and

fungi.

Extensive database searches have not yielded any studies comparing the efficacy of cis-11-
Methyl-2-dodecenoic acid to commercial insect attractants. The primary role of this fatty acid,

as established in numerous studies, is in cell-to-cell communication among microorganisms,

where it regulates processes such as biofilm formation and virulence.[1][2][3][4][5][6]

The True Role of cis-11-Methyl-2-dodecenoic Acid: A
Signaling Molecule
Cis-11-Methyl-2-dodecenoic acid is a well-documented diffusible signal factor (DSF).[1][2][3]

[4][5][6] In this capacity, it plays a crucial role in the quorum sensing systems of several gram-

negative bacteria, including the plant pathogen Xanthomonas campestris.[7] Quorum sensing

is a mechanism that allows bacteria to coordinate their gene expression and behavior in

response to population density.
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The signaling pathway for DSF in Xanthomonas campestris is initiated by its synthesis and

release. As the bacterial population grows, the concentration of DSF in the environment

increases. Once a threshold concentration is reached, DSF is detected by sensor proteins,

triggering a signaling cascade that alters gene expression. This can lead to changes in the

production of virulence factors and the formation or dispersal of biofilms.

Below is a simplified representation of the DSF signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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